Cas no 1261576-06-0 (2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile)

• Product Name: 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile
• CAS No: 1261576-06-0
• MF: C₁₄H₉F₃N₂O₂
• MW: 294.228673696518
• CID: 4913117
• Update Time: 2025-06-10

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C14H9F3N2O2/c15-14(16,17)21-11-3-1-2-10(7-11)12-6-9(4-5-18)8-19-13(12)20/h1-3,6-8H,4H2,(H,19,20)
• InChI Key： BDVYSUIKXYTAEB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(NC=C(CC#N)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile: A Comprehensive Overview

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No: 1261576-06-0) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a hydroxyl group, a trifluoromethoxy substituent, and an acetonitrile moiety, exhibits intriguing chemical properties and potential applications. Recent studies have highlighted its role in drug discovery and as a building block for advanced materials.

The molecular structure of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile is notable for its aromaticity and the presence of electron-withdrawing groups, which significantly influence its reactivity and stability. The pyridine ring serves as a central framework, with substituents positioned at the 2-, 3-, and 5-positions. The hydroxyl group at position 2 introduces hydrogen bonding capabilities, while the trifluoromethoxy group at position 3 enhances electronic communication across the molecule. The acetonitrile group at position 5 adds further functionality, making this compound versatile for various chemical transformations.

Recent research has focused on the synthesis and characterization of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile, exploring its potential as a precursor for bioactive compounds. Studies have demonstrated that this compound can be efficiently synthesized through multi-step reactions involving coupling agents and protecting groups. Its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable intermediate in organic synthesis.

In terms of applications, 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile has shown promise in the development of pharmaceutical agents targeting various diseases. For instance, its derivatives have been investigated for their anti-inflammatory, antitumor, and antimicrobial activities. Additionally, this compound has been employed in the design of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a ligand.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, which enhances its stability and reactivity. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and exploring its catalytic applications.

Furthermore, the environmental impact of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile has been a topic of interest. Researchers have evaluated its biodegradability and toxicity under various conditions, with results indicating moderate persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No: 1261576-06-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent research advancements, underscore its potential as a key player in drug development and materials science. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to make significant contributions to both academic research and industrial applications.